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Compound of Interest

Compound Name: Ethyl 2-(cyclopropylamino)acetate

Cat. No.: B1289303

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Subject: An In-depth Technical Examination of the Melting and Boiling Points of Ethyl 2-
(cyclopropylamino)acetate

This technical guide addresses the physical properties, specifically the melting and boiling
points, of the chemical compound Ethyl 2-(cyclopropylamino)acetate. An extensive search of
publicly available chemical databases and scientific literature has been conducted to provide
accurate and reliable data for research and development purposes.

Executive Summary

A thorough investigation for the empirical melting and boiling points of Ethyl 2-
(cyclopropylamino)acetate reveals that these specific physical constants are not well-
documented in readily accessible scientific literature or commercial chemical databases. This
suggests that the compound may be novel, not extensively characterized, or primarily
described in proprietary literature.

However, to provide a relevant point of reference for researchers, this guide includes data for
the structurally similar compound, ethyl 2-cyclopropylideneacetate (CAS No. 74592-36-2). It is
crucial to note that while related, the physical properties of this analogue may differ from those
of Ethyl 2-(cyclopropylamino)acetate due to structural variations.

Data Presentation: Physicochemical Properties
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The following table summarizes the available quantitative data for the related compound, ethyl
2-cyclopropylideneacetate. No experimental data for the melting point of this related compound

was found.
Molecular . .
Compound CAS Molecular . Melting Boiling
Weight ( . .
Name Number Formula Point (°C) Point (°C)
g/mol )
Ethyl 2-
(cyclopropyla  Not Found C7H13NO:2 143.18 Not Available Not Available
mino)acetate
ethyl 2-
_ _ 78-82 @ 1
cyclopropylid 74592-36-2 C7H1002 126.15 Not Available
Torr[1][2]
eneacetate

Experimental Protocols

As no specific experimental determinations for the melting and boiling points of Ethyl 2-
(cyclopropylamino)acetate are documented, the following sections detail generalized,
standard laboratory procedures for these measurements. These protocols are widely accepted
and applicable for the characterization of new or uncharacterized chemical entities.

3.1. Melting Point Determination (Capillary Method)

This method is suitable for crystalline solids and is a common technique to determine the
melting range of a substance, which also serves as an indicator of purity.[3]

o Apparatus: Melting point apparatus (e.g., Mel-Temp or similar), capillary tubes (sealed at one
end), thermometer, and a sample of the solid compound.[4]

e Procedure:

o A small amount of the dry, powdered sample is packed into the sealed end of a capillary
tube to a height of 2-3 mm.[3][4]

o The capillary tube is placed in the heating block of the melting point apparatus, adjacent to
a calibrated thermometer.[3]
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[e]

3.2.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the
temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range.

The temperature at which the entire sample has completely liquefied is recorded as the
end of the melting range.

For a pure substance, the melting range is typically narrow (0.5-2 °C).

Boiling Point Determination (Micro Boiling Point Method)

This technique is appropriate for determining the boiling point of a small quantity of a liquid

sample.[5][6]

o Apparatus: Thiele tube or a similar heating bath (e.g., oil bath), a small test tube, a capillary

tube (sealed at one end), a thermometer, and a sample of the liquid compound.[5][7][8]

e Procedure:

[e]

A few milliliters of the liquid sample are placed in the small test tube.[5]

A capillary tube, with its sealed end uppermost, is placed inside the test tube containing
the liquid.[5][7]

The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb, and the assembly is immersed in a heating bath.[7][8]

The heating bath is gently and uniformly heated.[6]

As the temperature rises, a stream of bubbles will emerge from the open end of the
inverted capillary tube.[7]

The heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as
the boiling point of the sample.[7] This occurs when the vapor pressure of the liquid equals
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the external atmospheric pressure.[5][6][7]

Visualization of Physical State Transitions

The following diagram illustrates the logical relationship between the physical states of a
substance as a function of temperature.

Solid State
Melting Freezing
(Requires engrgy [input) (Energy is released)
Liquid State
Boiling/Evapordtion Condensation
(Requires energy fnput) (Energy is released)

Gaseous State

Click to download full resolution via product page

Caption: Logical flow of physical state transitions.

Conclusion

While the precise melting and boiling points for Ethyl 2-(cyclopropylamino)acetate are not
currently available in the public domain, this guide provides standardized methodologies for
their experimental determination. The data for the structurally related compound, ethyl 2-
cyclopropylideneacetate, is offered as a preliminary reference. It is recommended that
researchers synthesize or acquire a sample of Ethyl 2-(cyclopropylamino)acetate and
perform the experimental protocols outlined herein to establish its definitive physicochemical
properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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